Cas no 2171994-52-6 (6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)

6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a morpholine ring and a methoxy-methylphenyl substituent, which may contribute to enhanced solubility and bioavailability. The compound's pyrimidinone core is of interest for its role in modulating biological activity, particularly in kinase inhibition or other enzyme-targeted therapies. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. The presence of both amino and morpholine groups offers opportunities for hydrogen bonding interactions, potentially improving target binding affinity. This compound is suitable for research in developing novel therapeutic agents.
6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one structure
2171994-52-6 structure
Product Name:6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
CAS No:2171994-52-6
MF:C16H20N4O3
MW:316.355003356934
CID:6320604
PubChem ID:165524786
Update Time:2025-11-01

6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1452372
    • 6-amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
    • 2171994-52-6
    • 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
    • Inchi: 1S/C16H20N4O3/c1-10-3-4-12(22-2)11(9-10)13-14(17)18-16(19-15(13)21)20-5-7-23-8-6-20/h3-4,9H,5-8H2,1-2H3,(H3,17,18,19,21)
    • InChI Key: KUVWOYOYAASSRB-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=NC(=C(C(N2)=O)C2C=C(C)C=CC=2OC)N)CC1

Computed Properties

  • Exact Mass: 316.15354051g/mol
  • Monoisotopic Mass: 316.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 89.2Ų

6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Pricemore >>

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Additional information on 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2171994-52-6)

The compound 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2171994-52-6) is a highly specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a morpholin-4-yl moiety and a methoxy-5-methylphenyl group, this molecule exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various diseases.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in drug design. The 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one stands out for its potential as a kinase inhibitor scaffold, a topic frequently searched in scientific databases and AI-driven platforms. Kinase inhibitors are a hot topic in oncology, and this compound's structural attributes make it a candidate for further exploration in cancer therapy. Its dihydropyrimidin-4-one core is particularly noteworthy, as it mimics natural substrates and can interact with biological targets effectively.

The synthesis and characterization of CAS No. 2171994-52-6 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The presence of the morpholin-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in drug development. This aligns with current trends in pharmaceutical research, where scientists are increasingly focusing on improving drug-like properties to reduce side effects and enhance efficacy. Questions like "How to improve solubility of drug candidates?" or "What are the latest advances in kinase inhibitor design?" are commonly searched, and this compound provides a tangible example of such innovations.

Another area of interest is the compound's potential application in neurodegenerative diseases. The methoxy-5-methylphenyl moiety is structurally similar to fragments found in molecules targeting amyloid aggregation, a key factor in Alzheimer's disease. This connection makes 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one a subject of ongoing research in neuroscience. Searches for "new Alzheimer's drug candidates" or "pyrimidine-based neuroprotective agents" often lead to discussions about such compounds, highlighting their relevance in contemporary science.

From a commercial perspective, CAS No. 2171994-52-6 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its purity and stability are critical for reproducible results, and suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. This transparency is essential, as researchers frequently search for "high-purity pyrimidine derivatives" or "reliable sources of kinase inhibitor scaffolds." The compound's dihydropyrimidin-4-one structure also makes it a valuable intermediate for further chemical modifications, expanding its utility in diverse research projects.

In conclusion, 6-Amino-5-(2-methoxy-5-methylphenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2171994-52-6) represents a promising avenue for drug discovery and development. Its structural features, combined with its potential applications in oncology and neurodegenerative diseases, make it a compound of high interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in scientific discussions and searches related to kinase inhibitors, pyrimidine chemistry, and drug design innovations.

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